Cas no 104865-88-5 (Benzene,1-bromo-4-(trimethoxymethyl)-)

• Product Name: Benzene,1-bromo-4-(trimethoxymethyl)-
• CAS No: 104865-88-5
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 136812
• PubChem ID: 13581279
• Update Time: 2025-04-19

Benzene,1-bromo-4-(trimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(trimethoxymethyl)-
• 1-bromo-4-(trimethoxymethyl)benzene
• TRIMETHYL 4-BROMOORTHOBENZOATE
• 1-bromo-4-trimethoxymethyl-benzene
• Benzene,1-bromo-4-(trimethoxymethyl)
• I01-9326
• trimethyl 4-bromobenzoate
• AKOS011075992
• 104865-88-5
• CFOZPJJVBOHJPL-UHFFFAOYSA-N
• DTXSID70544289
• SCHEMBL2705238
• Trimethyl 4-bromo-orthobenzoate

• Inchi： 1S/C10H13BrO3/c1-12-10(13-2,14-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： CFOZPJJVBOHJPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(OC)(OC)OC

Computed Properties

• Exact Mass: 260.00500
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.49860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers